Cas no 1563608-07-0 ((1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine
• CAS No: 1563608-07-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6039746
• PubChem ID: 82418208
• Update Time: 2025-06-13

(1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine
• 1563608-07-0
• EN300-1756076

• Inchi： 1S/C7H12N2O/c1-4(8)7-9-5(2)6(3)10-7/h4H,8H2,1-3H3/t4-/m0/s1
• InChI Key： IGLVMXLDRAHELY-BYPYZUCNSA-N
• SMILES： O1C(C)=C(C)N=C1[C@H](C)N

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine

Chemical Profile of (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine (CAS No. 1563608-07-0)

The compound (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine, identified by its CAS number 1563608-07-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a chiral center and an oxazole ring, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including neurological disorders, infectious diseases, and cancer. The oxazole ring is a key structural feature that contributes to the biological activity of this compound. Oxazoles are known for their stability and ability to interact with biological targets, making them valuable scaffolds in medicinal chemistry. The presence of the dimethyl group on the oxazole ring further enhances its pharmacological properties by influencing its electronic distribution and solubility.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, which can lead to varying efficacy and safety profiles. The (1S)-configuration of (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine suggests that it may interact with biological targets in a specific manner, potentially leading to unique therapeutic effects.

Current research in the field of medicinal chemistry has demonstrated that derivatives of oxazole-based compounds exhibit a wide range of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that certain oxazole derivatives can inhibit the growth of various cancer cell lines by interfering with key cellular pathways involved in tumor progression. The amine functional group in (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine also contributes to its potential biological activity by allowing interactions with nucleophilic sites on biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are often employed to achieve the desired stereochemical configuration. The synthesis process also necessitates rigorous purification methods to remove any impurities that could affect the compound's biological activity.

In terms of pharmacokinetic properties, (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine is expected to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The molecular structure suggests that it may have good solubility in both aqueous and lipid environments, which is crucial for its bioavailability and distribution throughout the body. Additionally, the stability of the oxazole ring under physiological conditions enhances its potential as a drug candidate.

Preclinical studies have begun to explore the therapeutic potential of (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-amine in various disease models. Initial results indicate that this compound may have significant anti-inflammatory effects by modulating key inflammatory pathways. Furthermore, its ability to interact with specific enzymes and receptors suggests potential applications in treating neurological disorders where these targets are implicated. These findings highlight the importance of further investigation into this compound's pharmacological profile.

The development of novel drug candidates is a complex process that involves extensive testing to ensure safety and efficacy before they can be approved for clinical use. (1S)-1-(dimethyl-1,3-oxazol-2-yl)ethanl-amino is one such candidate that holds promise for addressing unmet medical needs. As research continues to uncover new biological activities and mechanisms of action associated with this compound, it may pave the way for innovative therapeutic strategies.

In conclusion, (1S)-1-(dimethyll,3-oxazol-2-y)ethanl-amino (CAS No. 1563608-07-0) is a structurally interesting molecule with significant potential in pharmaceutical applications. Its unique combination of stereochemistry and functional groups makes it an attractive candidate for further research into developing novel therapeutic agents. As our understanding of its biological activities grows, so too does its potential to contribute to advancements in medicine.